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Compound of Interest

2-Hydroxy-5-
Compound Name:
methylisophthalaldehyde

Cat. No.: B1214215

An In-depth Technical Guide to 2-Hydroxy-5-
methylisophthalaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and potential applications of 2-Hydroxy-5-methylisophthalaldehyde (CAS No.
7310-95-4). The information is intended for professionals in chemical research and drug
development, with a focus on experimental data and methodologies.

Molecular Identity and Physicochemical Properties

2-Hydroxy-5-methylisophthalaldehyde, also known as 2,6-Diformyl-4-methylphenol, is an
aromatic organic compound characterized by a benzene ring substituted with one hydroxyl,
one methyl, and two formyl (aldehyde) groups.[1][2] This unique structure makes it a valuable
precursor in the synthesis of more complex molecules.[1][2]

Molecular Structure

The structural arrangement of 2-Hydroxy-5-methylisophthalaldehyde is depicted below.

Caption: Molecular Structure of 2-Hydroxy-5-methylisophthalaldehyde.
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Physicochemical and Computed Properties

The key properties of 2-Hydroxy-5-methylisophthalaldehyde are summarized in the tables
below. This data is essential for designing reaction conditions, purification protocols, and for
computational modeling studies.

Table 1: General and Physical Properties

Property Value Reference(s)
CAS Number 7310-95-4 [2]
Molecular Formula CoHsOs [2]
Molecular Weight 164.16 g/mol [3]

Light yellow to beige crystalline
Appearance [2]
powder or needles

Melting Point 128-130 °C [2]

. Soluble in organic solvents;
Solubility ) [2]
Insoluble in water

Table 2: Computed Chemical Properties

Property Value Source
pKa (Predicted) 6.69 £ 0.23 [2]

logP (Octanol/Water) 1.326 Cheméo
Topological Polar Surface Area  54.4 A2 Guidechem
Hydrogen Bond Donor Count 1 Guidechem
Hydrogen Bond Acceptor )

Count 3 Guidechem
Rotatable Bond Count 2 Guidechem
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Synthesis and Experimental Protocols

The primary route for synthesizing 2-Hydroxy-5-methylisophthalaldehyde is the Duff
reaction, which involves the formylation of a phenol.[1][4]

Synthesis via Duff Reaction

The Duff reaction utilizes hexamethylenetetramine (HMTA) as the formylating agent to
introduce aldehyde groups onto the aromatic ring of p-cresol, preferentially at the ortho
positions to the hydroxyl group.[1][4]
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Caption: Experimental workflow for the synthesis of 2-Hydroxy-5-methylisophthalaldehyde.

Detailed Experimental Protocol: Synthesis

The following protocol is a representative procedure based on the principles of the Duff
reaction.

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b1214215?utm_src=pdf-body-img
https://www.benchchem.com/product/b1214215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine p-cresol
and hexamethylenetetramine (HMTA) in a 1:2 molar ratio.[1]

Solvent Addition: Add a suitable solvent, such as glacial acetic acid or glycerol, to the flask.

Heating: Heat the reaction mixture to reflux, typically around 120°C, and maintain this
temperature for 6 to 8 hours with continuous stirring.[1]

Hydrolysis: After cooling, the intermediate imine is hydrolyzed. Add an agueous acid solution
(e.g., dilute sulfuric acid or hydrochloric acid) to the reaction mixture and heat for a short
period (e.g., 30 minutes) to convert the intermediate to the final aldehyde product.

Isolation: Isolate the crude product by filtration if it precipitates, or by extraction with an
appropriate organic solvent (e.g., ethyl acetate).

Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,
ethanol/water) or by column chromatography to yield pure 2-Hydroxy-5-
methylisophthalaldehyde.

Chemical Reactivity and Applications

The presence of two aldehyde groups and a phenolic hydroxyl group makes 2-Hydroxy-5-
methylisophthalaldehyde a versatile building block for synthesizing complex molecules,
particularly Schiff base ligands.[1]

Synthesis of Schiff Base Ligands

This compound readily undergoes condensation reactions with primary amines to form Schiff
bases (imines). The dual aldehyde functionality allows for the formation of binucleating ligands
capable of coordinating with two metal centers.[1]
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Caption: Logical workflow from starting material to Schiff base ligands and metal complexes.

Detailed Experimental Protocol: Schiff Base Synthesis

The following is a general protocol for the synthesis of a Schiff base from 2-Hydroxy-5-
methylisophthalaldehyde.

» Dissolution: Dissolve 2-Hydroxy-5-methylisophthalaldehyde (1 equivalent) in a suitable
solvent, such as ethanol or methanol, in a round-bottom flask.

e Amine Addition: Add the primary amine (2 equivalents) to the solution. A catalytic amount of
acid (e.g., a few drops of acetic acid) can be added to facilitate the reaction.

» Reaction: Stir the mixture at room temperature or under reflux for a period ranging from a
few hours to overnight, depending on the reactivity of the amine.
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e |solation: The Schiff base product often precipitates from the solution upon cooling. Collect
the solid by vacuum filtration.

« Purification: Wash the collected solid with cold solvent to remove unreacted starting
materials and dry the product. Further purification can be achieved by recrystallization if
necessary.

Biological Activity and Potential Sighaling Pathways

While research on the parent compound is ongoing, it has been noted for its potential
antioxidant and antimicrobial properties.[2] More extensive research has been conducted on
structurally related hydroxy-aldehydes and the Schiff base complexes derived from them, which
have demonstrated significant biological activities, including anticancer effects through the
induction of apoptosis.[1][5][6]

Pro-Apoptotic Activity in Cancer Cells

Studies on closely related compounds like 2'-hydroxycinnamaldehyde (HCA) have elucidated
potential mechanisms for inducing apoptosis in cancer cells. These mechanisms are believed
to involve the modulation of key signaling pathways, including STAT3, MAPK/JNK, and the
intrinsic mitochondrial pathway.[5][6][7]

The diagram below illustrates a plausible signaling cascade initiated by such a compound,
leading to programmed cell death.
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Caption: Plausible signaling pathway for apoptosis induction by hydroxy-aldehyde compounds.
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Antimicrobial Activity

Derivatives of 2-Hydroxy-5-methylisophthalaldehyde, particularly their metal complexes,
have been investigated for antimicrobial properties. For instance, a study on a copper(ll) Schiff
base complex derived from a similar aldehyde demonstrated significant activity against bacteria
like Staphylococcus aureus and Escherichia coli, as well as against certain fungi.[1] While
specific Minimum Inhibitory Concentration (MIC) values for the parent compound are not widely
reported, the data from its derivatives suggest a promising area for further research.

Table 3: Example Biological Activities of Related Schiff Base Complexes

. . o Key Research
Compound Type Biological Activity L Reference
Finding

Exhibited higher

DPPH radical
Copper(ll) Schiff Base scavenging activit
pper(ll) Antioxidant ging y [1]
Complex (ICs0 = 66.4 pM) than

other tested

compounds.

Showed the most

significant activity

Copper(ll) Schiff Base o ) against
Antimicrobial [1]
Complex Staphylococcus
aureus and

Escherichia coli.

Conclusion

2-Hydroxy-5-methylisophthalaldehyde is a key chemical intermediate with a well-defined
structure and accessible synthesis routes. Its primary value lies in its role as a precursor for a
wide range of Schiff base ligands and their corresponding metal complexes. The emerging
evidence of biological activity, including potential anticancer and antimicrobial effects of its
derivatives, positions this compound as a molecule of significant interest for future research in
medicinal chemistry and materials science. The experimental protocols and pathway analyses
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provided in this guide offer a solid foundation for researchers aiming to explore the potential of
this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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